3-(4-Nitrophenyl)-1,2,5-oxadiazole

• IUPAC Name: 3-(4-nitrophenyl)-1,2,5-oxadiazole
• InChI: InChI=1S/C8H5N3O3/c12-11(13)7-3-1-6(2-4-7)8-5-9-14-10-8/h1-5H
• InChI Key: XIPJDGNMENQNRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NON=C2)[N+](=O)[O-]
• Molecular Formula: C8H5N3O3
• Molecular Weight: 191.14 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “3-(4-Nitrophenyl)-1,2,5-oxadiazole” were not found, there are related studies on the synthesis of compounds with similar structures. For instance, the synthesis of “1,2-bis(4-nitrophenyl)-1-benzo[f]chromen-3-amine” has been described by one-pot three-component reaction.

Chemical Reactions Analysis

The catalytic reduction of 4-nitrophenol (4-NP) has been extensively studied. This reaction is considered a benchmark to assess the activity of nanostructured materials.

Scientific Research Applications

Synthesis and Characterization

• S-substituted Derivatives Synthesis : A series of S-substituted derivatives of 5-(3-nitrophenyl)-1,3,4-oxadiazole-2-thiol was synthesized, originating from 3-nitrobenzoic acid. These compounds were analyzed using spectroscopic methods like IR, 1H-NMR, and EI-MS (Aziz‐ur‐Rehman et al., 2013).
• Mesogenic Materials : New mesogenic series based on 1,3,4-oxadiazole with a nitro terminal group, displaying different liquid crystalline mesophases, were synthesized and characterized using FT-IR, 1H-NMR, and differential scanning calorimetry (Abboud et al., 2017).

Biological and Pharmacological Applications

• Antibacterial Activity : Certain synthesized oxadiazole derivatives exhibited significant antibacterial activity against both gram-negative and gram-positive bacteria, including strains like E. coli and S. aureus (Jafari et al., 2017).
• CNS Depressant Activity : Substituted diphenyl-1,3,4-oxadiazole derivatives were evaluated for central nervous system depressant activity, showing promising results in antidepressant, anticonvulsant, and antianxiety activities (Singh et al., 2012).

Material Science and Engineering

• Corrosion Inhibition : The use of oxadiazoles in corrosion inhibition for mild steel in hydrochloric acid was explored, showing varying degrees of effectiveness based on the specific oxadiazole compound used (Lagrenée et al., 2001).
• Nonlinear Optical Properties : Oxadiazoles were investigated for their potential in nonlinear optical materials, demonstrating significant second-order molecular nonlinearity, which is crucial for the design of efficient nonlinear optical materials (Mashraqui et al., 2004).

Miscellaneous Applications

• Energetic Materials : The integration of oxadiazole skeletons in high explosives was studied, aiming to balance energy and safety in energetic materials. One compound demonstrated overall performance comparable to RDX but with superior safety features (Yan et al., 2022).

Safety and Hazards

The safety data sheet for a similar compound “4-Nitrophenol” indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It may cause damage to organs through prolonged or repeated exposure if swallowed.